Cas no 1895293-63-6 (2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol)

• Product Name: 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol
• CAS No: 1895293-63-6
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 5997047
• PubChem ID: 117259800
• Update Time: 2025-06-26

2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1637240
• 1895293-63-6
• 2-(2-chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol
• 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol

• Inchi： 1S/C6H9ClN2O/c1-9-5(2-3-10)4-8-6(9)7/h4,10H,2-3H2,1H3
• InChI Key： WDKWCELLGLWSSQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CCO)N1C

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol

2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol: A Comprehensive Overview

2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol (CAS No. 1895293-63-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol.

Chemical Structure and Properties

The molecular formula of 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol is C₈H₁₀ClN₂O, with a molecular weight of approximately 183.63 g/mol. The compound features a 2-chloroimidazole moiety attached to an ethanediol backbone. The presence of the chloro substituent and the imidazole ring imparts unique chemical and biological properties to the molecule. The hydroxyl group (-OH) at the ethyl chain end adds polarity and reactivity, making it a versatile building block for further chemical modifications.

Synthesis Methods

The synthesis of 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-chloroimidazole with an appropriate alcohol or halide precursor, followed by functional group manipulations to introduce the desired substituents. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, as well as to reduce environmental impact.

A notable method involves the use of transition metal-catalyzed cross-coupling reactions, which have shown promise in achieving high yields and selectivity. For instance, palladium-catalyzed coupling reactions have been employed to efficiently couple 2-chloroimidazole with ethylene glycol derivatives, yielding 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol with high purity.

Biological Activities and Applications

The biological activities of 2-(2-Chloro-1-methyl-1h-imidazol-5-yl)ethan-1-ol have been extensively studied in recent years. One of its key applications lies in its potential as an antifungal agent. Research has shown that compounds containing the 2-chloroimidazole moiety exhibit potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential metabolic pathways.

Beyond antifungal properties, 2-(2-Chloro-1-methyl-1h-imidazol-5-y l)ethan - 1 - ol has also demonstrated promising activity as an anti-inflammatory agent. Studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , thereby reducing inflammation in various biological models . This makes it a potential candidate for the development of new anti-inflammatory drugs .

< p >< strong >Recent Research Advancements< / strong >< / p > < p >The field of medicinal chemistry continues to advance , leading to new insights into the potential applications of 2 -( 2 - Chloro - 1 - methyl - 1 h - imidazol - 5 - yl ) ethan - 1 - ol< / strong > . A recent study published in the Journal of Medicinal Chemistry explored its use as a lead compound for developing novel antiviral agents . The researchers found that derivatives of this compound exhibited significant antiviral activity against several RNA viruses , including influenza A virus and respiratory syncytial virus ( RSV ) . p > < p >Another area of active research is the use of 2 -( 2 - Chloro - 1 - methyl - 1 h - imidazol - 5 - yl ) ethan - 1 - ol< / strong > in combination therapies . Combining this compound with existing drugs has shown synergistic effects , enhancing therapeutic outcomes while reducing side effects . For example , when used in conjunction with conventional antifungal agents , it has been observed to significantly improve treatment efficacy against drug-resistant fungal infections . p > < p >< strong >Conclusion< / strong >< / p > < p >< strong >2 -( 2 - Chloro - 1 - methyl - 1 h - imidazol - 5 - yl ) ethan - 1 - ol< / strong > ( CAS No . 1895293 - 63 - 6 ) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further development into novel therapeutic agents . Ongoing research continues to uncover new possibilities for this compound , highlighting its significance in advancing healthcare solutions . p > article > response >